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Compound of Interest

Compound Name: FM-381

Cat. No.: B15610211 Get Quote

Technical Support Center: FM-381
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals experiencing

solubility issues with FM-381 in aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: What is FM-381 and what are its key properties?

FM-381 is a highly potent and selective, covalent reversible inhibitor of Janus kinase 3 (JAK3).

[1][2][3] Its high selectivity makes it a valuable tool for studying the specific roles of JAK3 in

signaling pathways, particularly the JAK/STAT pathway, which is crucial in the immune system.

[4][5] FM-381 targets a unique cysteine residue (Cys909) in JAK3.[1][4]

Summary of FM-381 Properties:
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Property Value Source(s)

Molecular Formula C₂₄H₂₄N₆O₂ [6]

Molecular Weight 428.49 g/mol [2][7]

Appearance
White to beige

powder/crystalline solid
[6][7]

Purity ≥98% (HPLC) [6][7]

Storage Temperature 2-8°C [7]

Inhibitory Activity:

Target IC₅₀
Selectivity vs.
JAK3

Source(s)

JAK3 127 pM - [1][3][6]

JAK1 52 nM ~410-fold [1]

JAK2 346 nM ~2700-fold [1]

TYK2 459 nM ~3600-fold [1]

Q2: I'm observing precipitation when I add FM-381 to my aqueous buffer. Why is this

happening?

FM-381 is a hydrophobic molecule, which is common for small molecule kinase inhibitors. This

inherent low aqueous solubility means it will readily precipitate out of solution when transferred

from an organic solvent like DMSO into an aqueous buffer if the final concentration of the

organic solvent is too low or the final concentration of FM-381 is too high.

Q3: How should I prepare a stock solution of FM-381?

The recommended solvent for preparing a stock solution of FM-381 is dimethyl sulfoxide

(DMSO).[2][6][7] It is advisable to prepare a high-concentration stock solution (e.g., 1-2 mg/mL)

in DMSO, which can then be diluted to the final working concentration in your aqueous buffer.
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Q4: What is the best way to dilute my FM-381 DMSO stock into an aqueous buffer to avoid

precipitation?

To minimize precipitation when diluting your DMSO stock solution into an aqueous buffer, it is

crucial to add the stock solution to the buffer in a way that promotes rapid mixing. It is generally

recommended to keep the final DMSO concentration in your working solution below 1%,

although this can be system-dependent.

Troubleshooting Guide
Issue: Precipitate forms immediately upon adding FM-381 stock to the aqueous buffer.

This is a common issue due to the hydrophobic nature of FM-381. Below is a troubleshooting

workflow to address this problem.
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Precipitation Observed

Is final DMSO
concentration < 1%?

Increase final DMSO
concentration (test up to 2%)

if experiment allows.

No

Is FM-381 working
concentration too high?

Yes

Lower the working
concentration of FM-381.

Yes

How was the stock solution
added to the buffer?

No

Solubility Achieved

Improve mixing:
- Add stock to vortexing buffer.
- Pipette up and down rapidly.

Consider buffer composition.
Is the pH or ionic strength

suboptimal?

Optimize buffer:
- Adjust pH away from pI.

- Test different salt concentrations.

As a last resort, consider
a mild, non-ionic surfactant

(e.g., Tween-20, Pluronic F-68).
(Validate against controls).

Click to download full resolution via product page

Caption: Troubleshooting workflow for FM-381 precipitation.
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Experimental Protocols
Protocol 1: Preparation of FM-381 Stock Solution

Materials:

FM-381 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

1. Equilibrate the FM-381 vial to room temperature before opening to prevent moisture

condensation.

2. Weigh the desired amount of FM-381 powder in a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., for a 2 mg/mL stock, add 500 µL of DMSO to 1 mg of FM-381).

4. Vortex the solution until the FM-381 is completely dissolved. Gentle warming (e.g., 37°C)

may be required to fully dissolve the compound.[7]

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

6. Store the stock solution at -20°C or -80°C for long-term stability.
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Caption: Workflow for preparing an FM-381 stock solution.
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Protocol 2: Preparation of Aqueous Working Solution

Materials:

FM-381 DMSO stock solution

Pre-warmed aqueous experimental buffer

Procedure:

1. Warm the aqueous buffer to the experimental temperature (e.g., 37°C).

2. While vigorously vortexing the aqueous buffer, add the required volume of the FM-381
DMSO stock solution drop-wise. This rapid mixing is critical to prevent localized high

concentrations of FM-381 that can lead to precipitation.

3. Continue to vortex for an additional 30 seconds after adding the stock solution.

4. Visually inspect the solution for any signs of precipitation. If the solution is hazy or contains

visible particles, the concentration may be too high for the buffer conditions.

5. Use the freshly prepared working solution immediately for your experiments.

Signaling Pathway
FM-381 is a selective inhibitor of JAK3, which plays a key role in the JAK/STAT signaling

pathway. This pathway is activated by cytokines and is essential for immune cell function.
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Caption: The inhibitory action of FM-381 on the JAK/STAT pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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